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Compound of Interest

Compound Name: SJF-8240

Cat. No.: B15542115

The following document provides crucial safety and logistical guidance for the proper disposal
of SJF-8240, a potent c-MET PROTAC® degrader intended for laboratory research use only.[1]
Adherence to these procedures is vital for ensuring the safety of laboratory personnel and
minimizing environmental impact. As SJF-8240 is a novel and potent compound, all waste
generated should be managed as hazardous chemical waste.

Immediate Safety and Handling Precautions

Given the nature of SJF-8240 as a bioactive molecule, appropriate personal protective
equipment (PPE) must be worn at all times during handling and disposal.

Recommended Personal Protective Equipment (PPE):
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Specifications and

PPE Category Item )
Recommendations
Nitrile or neoprene gloves are
Hand Protection Chemically resistant gloves recommended. Change gloves
immediately if contaminated.
Safety glasses with side Essential to protect against

Eye Protection )
shields or goggles splashes or aerosols.

A standard lab coat should be

worn and kept fastened.

Body Protection Laboratory coat ) ] ]
Consider a chemically resistant
apron for larger quantities.

All handling of solid SJF-8240
and preparation of solutions
) should be conducted in a
Respiratory Fume hood

certified chemical fume hood to
avoid inhalation of dust or

aerosols.

Step-by-Step Disposal Protocol

The disposal of SJF-8240 and any contaminated materials must comply with all local, state,
and federal regulations for hazardous waste.[2][3][4] Never dispose of SJF-8240 down the
drain or in the regular trash.[2][3]

1. Waste Segregation and Collection:

Proper segregation of waste at the point of generation is critical. Three primary waste streams
should be considered for SJF-8240:

e Unused/Expired Solid SJF-8240:
o Collect the pure compound in its original vial or a clearly labeled, sealed container.

o This container must be designated for hazardous solid chemical waste.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15542115?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_degrader_6.pdf
https://www.benchchem.com/product/b15542115?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/product/b15542115?utm_src=pdf-body
https://www.benchchem.com/product/b15542115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Contaminated Solid Waste:

o This includes items such as pipette tips, weighing papers, contaminated gloves, and
empty vials.

o Place all contaminated solids into a designated, durable, and sealable hazardous waste
container.[2]

o This container should be clearly labeled as "Hazardous Waste" and include "SJF-8240" in
the contents list.

Contaminated Liquid Waste:

o This includes unused solutions of SJF-8240 (e.g., in DMSO) and any solvents used for
rinsing contaminated glassware.

o Collect all liquid waste in a dedicated, leak-proof, and shatter-resistant container.[2]

o The container must be kept tightly sealed when not in use and be clearly labeled as
"Hazardous Liquid Waste" with the chemical contents listed (e.g., "SJF-8240 in DMSQ").

. Waste Container Labeling and Storage:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "SJF-8240," and the date of accumulation.

Store waste containers in a designated and secure satellite accumulation area within the
laboratory.[5]

Ensure that incompatible waste types are segregated to prevent any adverse chemical
reactions.

. Decontamination Procedures:

Any surfaces or non-disposable equipment that have come into contact with SJF-8240 must
be thoroughly decontaminated.
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BENGHE

» A common procedure involves wiping surfaces with a suitable solvent (e.g., 70% ethanol)
followed by a cleaning agent.

o All materials used for decontamination (e.g., wipes, absorbent pads) must be disposed of as
contaminated solid waste.[2]

. Final Disposal:

Arrange for the collection and disposal of all SJF-8240 waste through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

contractor.

Follow all institutional procedures for waste pickup, which may include completing a

chemical waste manifest.

Summary of SJF-8240 Disposal Procedures

Waste Stream

Recommended Disposal
Method

Key Precautions

Unused/Expired Solid SJF-
8240

Dispose of as hazardous

chemical waste.

Do not discard in regular trash.
Keep in a sealed, clearly

labeled container.

Contaminated Labware

Place in a designated, sealed,
and clearly labeled hazardous

waste container.

Includes vials, pipette tips,
gloves, etc. Treat as

hazardous solid waste.

Solutions Containing SJF-8240

Collect in a sealed, properly
labeled, and leak-proof

hazardous waste container.

Do not dispose of down the
drain. Ensure the container is
compatible with the solvent
(e.g., DMSO).

Spill Cleanup Materials

Absorb spills with an inert

material (e.g., vermiculite) and
collect all cleanup materials in
a sealed container for disposal

as hazardous chemical waste.

Prevent spills from entering
drains. Decontaminate the spill

area thoroughly after cleanup.

[3][6]
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Caption: General experimental workflow from preparation to waste generation for SJF-8240.
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Caption: Decision workflow for the proper segregation and disposal of SJF-8240 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15542115?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/sjf-8240_7266
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_degrader_6.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://lab.research.sickkids.ca/wp-content/uploads/sites/68/2019/08/2019-SDS-Compilation1.pdf
https://www.benchchem.com/product/b15542115#sjf-8240-proper-disposal-procedures
https://www.benchchem.com/product/b15542115#sjf-8240-proper-disposal-procedures
https://www.benchchem.com/product/b15542115#sjf-8240-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15542115?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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